Cas no 769170-81-2 (1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole)

1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole structure
769170-81-2 structure
Product Name:1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole
CAS No:769170-81-2
MF:C13H12N4
MW:224.26118183136
CID:2801635
PubChem ID:71401773
Update Time:2025-04-21

1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • AKOS033826976
    • 769170-81-2
    • 1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole
    • DTXSID70822791
    • 1-[4-(IMIDAZOL-1-YLMETHYL)PHENYL]IMIDAZOLE
    • 1-(1-imidazolyl)-4-(imidazol-1-ylmethyl)benzene
    • Z224835228
    • Inchi: 1S/C13H12N4/c1-3-13(17-8-6-15-11-17)4-2-12(1)9-16-7-5-14-10-16/h1-8,10-11H,9H2
    • InChI Key: YCHCGNVDQSCYMS-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1)CC1C=CC(=CC=1)N1C=NC=C1

Computed Properties

  • Exact Mass: 224.106196400Da
  • Monoisotopic Mass: 224.106196400Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.6Ų
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